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Compound of Interest

Compound Name: Angiotensinogen (1-13) (human)

Cat. No.: B12374091 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of

Angiotensinogen (1-13) (human). Adherence to these guidelines is critical for obtaining

accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Angiotensinogen (1-13)?

A1: Lyophilized Angiotensinogen (1-13) should be stored at -20°C.[1][2][3] Under these

conditions, the peptide is stable for at least four years.[1] Some suppliers suggest that storage

at -20°C can maintain stability for up to three years.[4]

Q2: What is the recommended solvent for reconstituting Angiotensinogen (1-13)?

A2: The recommended solvent for reconstituting Angiotensinogen (1-13) is sterile water.[1][5]

Q3: What is the solubility of Angiotensinogen (1-13) in water?

A3: The solubility of Angiotensinogen (1-13) in water is approximately 1 mg/mL.[1][5]

Q4: How should I store reconstituted Angiotensinogen (1-13) solutions?

A4: For short-term storage (up to one month), aliquoted solutions can be stored at -20°C. For

longer-term storage (up to one year), it is recommended to store aliquots at -80°C.[2][4] It is
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advisable to avoid repeated freeze-thaw cycles.

Q5: Can I store reconstituted Angiotensinogen (1-13) at 4°C?

A5: While some suppliers indicate stability for up to two years as a powder at 4°C, it is

generally not recommended to store reconstituted solutions at 4°C for extended periods to

prevent degradation.[2] For working solutions, fresh preparation is ideal.
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Issue Potential Cause Troubleshooting Steps

Low or no biological activity
Sample degradation due to

improper storage.

- Ensure the lyophilized

peptide was stored at -20°C. -

For reconstituted solutions,

verify storage temperature and

duration (-20°C for short-term,

-80°C for long-term). - Avoid

multiple freeze-thaw cycles by

preparing single-use aliquots.

Precipitation upon

reconstitution

- Exceeding the solubility limit.

- Using an inappropriate

solvent.

- Do not exceed the

recommended concentration of

1 mg/mL in water. - If a higher

concentration is needed,

consider using a small amount

of a solubilizing agent, but

verify its compatibility with your

experimental setup. - Ensure

the peptide is fully dissolved by

gentle vortexing or pipetting.

Inconsistent experimental

results

- Inconsistent sample

concentration due to improper

mixing. - Degradation of the

peptide over time.

- Ensure the reconstituted

solution is homogenous before

use. - Use freshly prepared

solutions or solutions that have

been stored correctly for a

limited time. - Perform a

stability test on your stored

samples if you suspect

degradation.

Difficulty dissolving the

lyophilized powder

The peptide may have formed

aggregates.

- Allow the vial to equilibrate to

room temperature before

opening and adding the

solvent. - Gently vortex or

sonicate the solution to aid

dissolution.
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Storage and Stability Data Summary
Form

Storage

Temperature
Duration of Stability Source

Lyophilized Powder -20°C ≥ 4 years [1]

Lyophilized Powder -20°C 3 years [2][4]

Lyophilized Powder 4°C 2 years [2]

In Solvent -80°C 1 year [4]

In Solvent -80°C 6 months [2]

In Solvent -20°C 1 month [2]

Experimental Protocols
Protocol for Reconstitution of Lyophilized
Angiotensinogen (1-13)

Equilibration: Allow the vial of lyophilized Angiotensinogen (1-13) to reach room temperature

before opening. This prevents condensation from forming inside the vial.

Solvent Addition: Add the calculated volume of sterile water to the vial to achieve the desired

concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or swirl the vial until the peptide is completely dissolved. Avoid

vigorous shaking, which can cause peptide aggregation.

Aliquoting: For long-term storage, it is recommended to aliquot the reconstituted solution into

single-use vials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol for Assessing Sample Stability (Freeze-Thaw
Cycles)

Sample Preparation: Reconstitute a fresh vial of Angiotensinogen (1-13) as described above.
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Initial Analysis (Cycle 0): Immediately after reconstitution, take an aliquot for analysis of

biological activity or purity (e.g., via HPLC or a functional assay). This will serve as your

baseline.

Freeze-Thaw Cycles: Subject the remaining stock solution to a series of freeze-thaw cycles.

A typical cycle consists of freezing the sample at -20°C or -80°C for at least one hour,

followed by thawing at room temperature.

Post-Cycle Analysis: After one, three, and five freeze-thaw cycles, take an aliquot for

analysis.

Data Comparison: Compare the results from the post-cycle aliquots to the baseline

measurement to determine the impact of freeze-thaw cycles on sample stability. A significant

decrease in activity or purity indicates degradation.
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Experimental workflow for sample preparation and stability assessment.
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Simplified Renin-Angiotensin System (RAS) pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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